Cas no 773871-79-7 ([1,1'-Biphenyl]-3-methanol,4'-fluoro-)

• Product Name: [1,1'-Biphenyl]-3-methanol,4'-fluoro-
• CAS No: 773871-79-7
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD05980493
• CID: 552247
• PubChem ID: 1392897
• Update Time: 2025-10-29

[1,1'-Biphenyl]-3-methanol,4'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol,4'-fluoro-
• [3-(4-fluorophenyl)phenyl]methanol
• 3-(4-Fluorophenyl)benzyl alcohol
• (4'-Fluoro[1,1'-biphenyl]-3-yl)methanol
• (4'-Fluorobiphenyl-3-yl)-methanol
• CS-0190248
• (4'-Fluoro-[1,1'-biphenyl]-3-yl)methanol
• BB 0224055
• EN300-6245403
• E89815
• SCHEMBL20677885
• AKOS002683448
• MFCD05980493
• DTXSID00362650
• 773871-79-7
• A1-00991

• MDL： MFCD05980493
• Inchi： 1S/C13H11FO/c14-13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-15/h1-8,15H,9H2
• InChI Key： JJAPITJSVHLHNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.98500

Additional information on [1,1'-Biphenyl]-3-methanol,4'-fluoro-

Introduction to [1,1'-Biphenyl]-3-methanol,4'-fluoro (CAS No. 773871-79-7)

[1,1'-Biphenyl]-3-methanol,4'-fluoro is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 773871-79-7, belongs to the biphenyl derivatives family, which are known for their diverse chemical behaviors and biological activities. The presence of both a hydroxymethyl group at the 3-position and a fluoro substituent at the 4'-position imparts distinct characteristics that make this molecule a subject of intense study.

The biphenyl core structure is a pivotal feature in [1,1'-Biphenyl]-3-methanol,4'-fluoro, contributing to its stability and reactivity. The hydroxymethyl group (-CH₂OH) at the 3-position enhances its solubility in polar solvents and facilitates hydrogen bonding interactions, which are crucial in drug design for improving bioavailability and binding affinity. On the other hand, the fluoro substituent (-F) at the 4'-position introduces electron-withdrawing effects, influencing the electronic properties of the molecule. This modification can alter the metabolic pathways and enhance the metabolic stability of the compound, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with high accuracy. The use of molecular modeling techniques has revealed that [1,1'-Biphenyl]-3-methanol,4'-fluoro exhibits favorable interactions with biological targets, suggesting its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, studies have shown that biphenyl derivatives can modulate enzyme activities and receptor binding affinities, making them valuable in developing treatments for neurological disorders and inflammatory diseases.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-3-methanol,4'-fluoro has shown promise in materials science. The unique electronic properties conferred by the fluoro group make this compound a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to fine-tune these properties through structural modifications opens up new possibilities for designing advanced materials with enhanced performance.

The synthesis of [1,1'-Biphenyl]-3-methanol,4'-fluoro involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro substituent efficiently. These methods not only improve synthetic efficiency but also minimize waste production, aligning with green chemistry principles.

Research into the biological activity of [1,1'-Biphenyl]-3-methanol,4'-fluoro has revealed intriguing findings. Preclinical studies have indicated that this compound exhibits anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The mechanism of action involves modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses. These findings position [1,1'-Biphenyl]-3-methanol,4'-fluoro as a lead compound for further development into therapeutic agents targeting chronic inflammatory diseases.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In [1,1'-Biphenyl]-3-methanol,4'-fluoro, the fluoro group at the 4'-position contributes to these desirable properties while also influencing electronic distributions that can fine-tune binding interactions with biological targets. This dual functionality makes it an attractive scaffold for drug discovery efforts.

Future directions in research on [1,1'-Biphenyl]-3-methanol,4'-fluoro include exploring its potential as a building block for more complex molecules through further derivatization. By introducing additional functional groups or heterocyclic moieties, researchers aim to expand its therapeutic applications. Additionally, investigating its behavior in vivo will provide insights into its safety profile and potential side effects before moving towards clinical trials.

The integration of cutting-edge technologies such as artificial intelligence (AI) is revolutionizing drug discovery processes. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. These tools are particularly valuable in analyzing large datasets generated from high-throughput screening experiments aimed at identifying novel bioactive compounds like [1,1'-Biphenyl]-3-methanol,4 '-fluoro.

In conclusion,[1 ,1 '-Biphenyl ] -3 -methanol ,4 '-fluoro (CAS No .773871-79-7) is a versatile compound with significant potential in both pharmaceuticals and materials science . Its unique structural features , coupled with recent advancements in synthetic methodologies and computational chemistry , make it a promising candidate for further exploration . As research continues to uncover new applications , this molecule is poised to play a crucial role in developing innovative treatments and advanced materials .